1-(3-Methoxyphenyl)-4-(1-(tetrahydrothiophen-3-yl)piperidin-4-yl)piperazine

• IUPAC Name: 1-(3-methoxyphenyl)-4-[1-(thiolan-3-yl)piperidin-4-yl]piperazine
• InChI: InChI=1S/C20H31N3OS/c1-24-20-4-2-3-18(15-20)23-12-10-22(11-13-23)17-5-8-21(9-6-17)19-7-14-25-16-19/h2-4,15,17,19H,5-14,16H2,1H3
• InChI Key: IQKYERXPGBODBV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CCN(CC2)C3CCN(CC3)C4CCSC4
• Molecular Formula: C20H31N3OS
• Molecular Weight: 361.5 g/mol

Description

1-(3-Methoxyphenyl)-4-(1-(tetrahydrothiophen-3-yl)piperidin-4-yl)piperazine, also known as MPTP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MPTP is a piperazine derivative that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The exact mechanism of action of 1-(3-Methoxyphenyl)-4-(1-(tetrahydrothiophen-3-yl)piperidin-4-yl)piperazine is not fully understood, but it is thought to act primarily as a modulator of neurotransmitter release. This compound has been shown to interact with a range of receptors and ion channels in the central nervous system, including serotonin, dopamine, and norepinephrine receptors.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects, including modulation of neurotransmitter release, regulation of blood pressure and heart rate, and modulation of immune cell function. This compound has also been shown to have potential applications in the treatment of various diseases, including Parkinson's disease, depression, and anxiety.

Advantages and Limitations for Lab Experiments

1-(3-Methoxyphenyl)-4-(1-(tetrahydrothiophen-3-yl)piperidin-4-yl)piperazine has a number of advantages for use in lab experiments, including its ability to modulate a range of biological processes and its relatively low toxicity. However, this compound also has some limitations, including its limited solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are a number of potential future directions for research on 1-(3-Methoxyphenyl)-4-(1-(tetrahydrothiophen-3-yl)piperidin-4-yl)piperazine, including investigations into its potential applications in the treatment of various diseases, studies of its interactions with other compounds and receptors, and investigations into its potential use as a tool for studying various biological processes. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or limitations of its use in scientific research.

Synthesis Methods

1-(3-Methoxyphenyl)-4-(1-(tetrahydrothiophen-3-yl)piperidin-4-yl)piperazine can be synthesized using a variety of methods, including the reaction of 1-(3-methoxyphenyl)piperazine with 1-(tetrahydrothiophen-3-yl)piperidin-4-amine in the presence of a suitable catalyst. The resulting compound can be purified using standard techniques such as column chromatography or recrystallization.

Scientific Research Applications

1-(3-Methoxyphenyl)-4-(1-(tetrahydrothiophen-3-yl)piperidin-4-yl)piperazine has been used in a wide range of scientific research applications, including studies of the central nervous system, cardiovascular system, and immune system. This compound has been shown to have a range of effects on these systems, including modulation of neurotransmitter release, regulation of blood pressure and heart rate, and modulation of immune cell function.